Cas no 627833-31-2 (4-(benzenesulfonyl)-N-(4-methoxyphenyl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(benzenesulfonyl)-N-(4-methoxyphenyl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• CAS No: 627833-31-2
• MF: C₂₁H₁₈N₂O₄S₂
• MW: 426.508622646332
• CID: 5418308
• Update Time: 2025-11-07

4-(benzenesulfonyl)-N-(4-methoxyphenyl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-N-[(4-methoxyphenyl)methyl]-2-thiophen-2-yl-1,3-oxazol-5-amine
• 4-(benzenesulfonyl)-N-(4-methoxyphenyl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine

• Inchi： 1S/C21H18N2O4S2/c1-26-16-11-9-15(10-12-16)14-22-20-21(23-19(27-20)18-8-5-13-28-18)29(24,25)17-6-3-2-4-7-17/h2-13,22H,14H2,1H3
• InChI Key： SCUWBFGMMJDWJZ-UHFFFAOYSA-N
• SMILES： O1C(NCC2=CC=C(OC)C=C2)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(benzenesulfonyl)-N-(4-methoxyphenyl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine

Comprehensive Analysis of 4-(benzenesulfonyl)-N-(4-methoxyphenyl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627833-31-2)

The compound 4-(benzenesulfonyl)-N-(4-methoxyphenyl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627833-31-2) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique combination of a benzenesulfonyl group, a thiophene ring, and an oxazole core makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both electron-donating (methoxyphenyl) and electron-withdrawing (benzenesulfonyl) groups creates a delicate balance in its electronic properties, which can be exploited for selective chemical transformations. Recent studies highlight its utility in heterocyclic chemistry, where it serves as a versatile intermediate for constructing more complex architectures. This aligns with the growing trend of using multicomponent reactions to streamline synthetic workflows.

From a pharmacological perspective, the thiophene-oxazole hybrid structure is particularly intriguing. Thiophene derivatives are known for their bioactivity, and when combined with an oxazole ring, the resulting molecule exhibits enhanced binding affinity to certain enzymes or receptors. This has led to speculation about its potential in treating inflammatory diseases or as an antimicrobial agent, topics frequently searched in academic and industrial circles. However, further in vitro and in vivo studies are needed to validate these hypotheses.

The compound’s physicochemical properties, such as solubility, stability, and lipophilicity, are also critical for its practical applications. Computational models suggest that the methoxyphenyl moiety improves its membrane permeability, a desirable trait for drug candidates. Meanwhile, the benzenesulfonyl group may contribute to its metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) research. These attributes make it a subject of interest for QSAR (Quantitative Structure-Activity Relationship) studies.

In the realm of material science, the compound’s conjugated system (featuring thiophene and oxazole rings) suggests potential applications in organic electronics. Its ability to absorb and emit light could be harnessed for developing OLEDs (Organic Light-Emitting Diodes) or sensors, aligning with the surge in demand for sustainable materials. This intersection of chemistry and technology is a trending topic, as evidenced by the rise in searches for “organic semiconductors” and “smart materials.”

Another frequently asked question concerns the safety profile and regulatory status of this compound. While it is not classified as a hazardous substance, proper handling protocols should be followed during laboratory use. Its ecotoxicity and biodegradability are areas of ongoing research, reflecting the broader scientific community’s focus on green chemistry principles.

In summary, 4-(benzenesulfonyl)-N-(4-methoxyphenyl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627833-31-2) represents a multifaceted molecule with applications spanning pharmaceuticals, materials science, and organic synthesis. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research, addressing some of the most pressing questions in modern chemistry.